Cas no 1823900-84-0 (3-Methoxy-5-methyl-2-nitrophenol)

• Product Name: 3-Methoxy-5-methyl-2-nitrophenol
• CAS No: 1823900-84-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 4727964
• Update Time: 2025-06-13

3-Methoxy-5-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-2-nitrophenol
• FCH2480360
• AX8260335

• Inchi： 1S/C8H9NO4/c1-5-3-6(10)8(9(11)12)7(4-5)13-2/h3-4,10H,1-2H3
• InChI Key： AJVCZLVJSCBPDB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 75.3

Additional information on 3-Methoxy-5-methyl-2-nitrophenol

Research Briefing on 3-Methoxy-5-methyl-2-nitrophenol (CAS: 1823900-84-0) in Chemical Biology and Pharmaceutical Applications

3-Methoxy-5-methyl-2-nitrophenol (CAS: 1823900-84-0) is a nitrophenol derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its methoxy and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates. Recent studies have explored its role in antimicrobial, anti-inflammatory, and anticancer activities, making it a focal point for interdisciplinary research.

One of the key areas of investigation involves the compound's mechanism of action as a precursor in the synthesis of bioactive molecules. Researchers have utilized 3-Methoxy-5-methyl-2-nitrophenol to develop inhibitors targeting specific enzymes, such as tyrosine kinases and cyclooxygenases, which are implicated in various pathological conditions. Its nitro group has been particularly valuable in redox-active drug design, where it participates in electron transfer processes critical for modulating cellular pathways. Recent publications highlight its efficacy in preclinical models of oxidative stress-related diseases.

In addition to its pharmacological potential, advancements in synthetic methodologies have improved the scalability and purity of 3-Methoxy-5-methyl-2-nitrophenol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized catalytic process for its production, achieving a yield of over 85% with minimal byproducts. This progress addresses previous challenges in large-scale synthesis, paving the way for broader industrial and clinical applications. Furthermore, computational studies have provided insights into its molecular interactions, aiding in the rational design of derivatives with enhanced bioactivity.

The compound's safety profile and pharmacokinetic properties have also been under scrutiny. Toxicological assessments indicate that 3-Methoxy-5-methyl-2-nitrophenol exhibits low acute toxicity in mammalian cell lines, though chronic exposure studies are ongoing. Its metabolic pathways, involving nitro-reduction and conjugation, have been mapped using advanced mass spectrometry techniques, revealing potential drug-drug interactions that must be considered in therapeutic formulations. These findings underscore the importance of further preclinical validation.

Looking ahead, 3-Methoxy-5-methyl-2-nitrophenol holds promise as a scaffold for next-generation therapeutics, particularly in precision medicine. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials, with a focus on personalized treatment strategies. This briefing underscores the compound's multifaceted role in modern drug discovery and calls for continued investment in research to unlock its full potential.